N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C16H20FN5OS/c1-2-15-19-20-16(24-15)18-14(23)11-21-7-9-22(10-8-21)13-5-3-12(17)4-6-13/h3-6H,2,7-11H2,1H3,(H,18,20,23)
• InChI Key: AIPUNTSSDBZTOD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)CN2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C16H20FN5OS
• Molecular Weight: 349.4 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide, also known as TPA023, is a compound that has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide has been studied for its potential therapeutic applications in various neurological and psychiatric disorders such as anxiety, depression, schizophrenia, and epilepsy. Studies have shown that N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide acts as a selective agonist of the GABA-A receptor subtype containing the α2 and α3 subunits, which are known to be involved in the anxiolytic and sedative effects of benzodiazepines.

Mechanism of Action

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide acts as a selective agonist of the GABA-A receptor subtype containing the α2 and α3 subunits. GABA-A receptors are ligand-gated ion channels that mediate inhibitory neurotransmission in the brain. Activation of these receptors by N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide enhances the inhibitory effects of GABA, resulting in anxiolytic and sedative effects.
Biochemical and Physiological Effects
Studies have shown that N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide has anxiolytic and sedative effects in animal models of anxiety and stress. N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide has also been shown to have anticonvulsant effects in animal models of epilepsy. In addition, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide has been shown to have antidepressant effects in animal models of depression.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide in lab experiments is that it has a high potency and selectivity for the α2 and α3 subunits of the GABA-A receptor. This allows for more precise and specific targeting of these subunits in experiments. However, one limitation of using N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide is that it has a relatively short half-life, which may require frequent dosing in experiments.

Future Directions

There are several future directions for research on N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide. One area of research is to further investigate its potential therapeutic applications in neurological and psychiatric disorders. Another area of research is to explore its effects on other neurotransmitter systems and their potential therapeutic applications. Additionally, further studies are needed to determine the long-term effects and safety of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide in humans.

Synthesis Methods

The synthesis of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide involves the reaction of 2-(4-fluorophenyl)-1-piperazinecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 5-ethyl-1,3,4-thiadiazol-2-amine to yield N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide as a white solid with a high purity.